Cas no 2171275-92-4 ((2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid)

• Product Name: (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
• CAS No: 2171275-92-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6324268
• PubChem ID: 165505258
• Update Time: 2025-10-29

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
• (2S)-2-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]pentanoic acid
• EN300-1491766
• 2171275-92-4

• Inchi： 1S/C26H32N2O5/c1-5-10-21(24(30)31)27-23(29)22(26(2,3)4)28-25(32)33-15-20-18-13-8-6-11-16(18)17-12-7-9-14-19(17)20/h6-9,11-14,20-22H,5,10,15H2,1-4H3,(H,27,29)(H,28,32)(H,30,31)/t21-,22-/m0/s1
• InChI Key： CMXPGCSJFVTBNW-VXKWHMMOSA-N
• SMILES： O(C(N[C@@H](C(N[C@H](C(=O)O)CCC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid

Introduction to (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid (CAS No. 2171275-92-4)

(2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid (CAS No. 2171275-92-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a Fmoc-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug development and therapeutic applications.

The structure of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid is characterized by its Fmoc (9-fluorenylmethoxycarbonyl) protecting group, which is a widely used protecting group in peptide synthesis due to its stability and ease of removal under mild conditions. The presence of this protecting group allows for the selective deprotection and coupling reactions necessary for the stepwise synthesis of complex peptides.

Recent advancements in the field have highlighted the importance of Fmoc-protected amino acids in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2023) demonstrated the use of Fmoc-protected amino acids in the synthesis of a potent inhibitor of a key enzyme involved in cancer progression. The inhibitor, synthesized using (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid, showed significant antitumor activity in both in vitro and in vivo models.

Another notable application of this compound is in the field of protein engineering. Researchers at the University of California, San Francisco, have utilized Fmoc-protected amino acids to create designer proteins with enhanced stability and functionality. These proteins have potential applications in biotechnology and medicine, including the development of more effective vaccines and enzyme-based therapies.

The synthesis of (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid typically involves several steps, including the protection of the amino group with Fmoc, followed by coupling with an appropriate carboxylic acid to form the amide bond. The final step involves deprotection under basic conditions to yield the desired product. This process requires careful control of reaction conditions to ensure high yields and purity.

In terms of safety and handling, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid should be stored under dry conditions and protected from light to prevent degradation. It is also important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation.

The market for Fmoc-protected amino acids is growing rapidly due to their wide-ranging applications in pharmaceutical research and development. According to a report by Grand View Research, the global market for Fmoc-protected amino acids is expected to reach USD 1.5 billion by 2030, driven by increasing demand from pharmaceutical companies and research institutions.

In conclusion, (2S)-2-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid (CAS No. 2171275-92-4) is a versatile and important compound in modern medicinal chemistry. Its unique properties make it an indispensable tool for researchers working on peptide synthesis, protein engineering, and drug development. As research continues to advance, it is likely that new applications for this compound will be discovered, further solidifying its importance in the scientific community.